![molecular formula C22H18N2O3 B5191519 1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol](/img/structure/B5191519.png)
1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol, also known as ICI 182,780, is a synthetic compound used in scientific research as an antagonist of estrogen receptors. It has been extensively studied for its potential as a breast cancer treatment and has shown promising results in preclinical trials.
Mechanism of Action
1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol 182,780 works by binding to estrogen receptors and preventing the binding of estrogen. This prevents the activation of estrogen-dependent signaling pathways and inhibits the growth of estrogen-dependent cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound 182,780 has also been shown to have other physiological effects. It can inhibit the growth of uterine fibroids and has been studied as a potential treatment for endometriosis. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol 182,780 is its high potency and specificity for estrogen receptors. This makes it a useful tool for studying the role of estrogen in various physiological processes. However, its high potency also means that it can be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several potential future directions for research on 1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol 182,780. One area of interest is the development of more potent and selective estrogen receptor antagonists for the treatment of breast cancer. Another area of interest is the investigation of the neuroprotective effects of this compound 182,780 and its potential use in the treatment of neurodegenerative diseases. Finally, there is ongoing research into the mechanisms of action of this compound 182,780 and its effects on various physiological processes.
Synthesis Methods
The synthesis of 1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol 182,780 involves several steps, including the reaction of 1,3-benzodioxole with benzylamine to form 1-benzyl-1H-benzimidazole, which is then reacted with formaldehyde and sodium borohydride to produce the final product.
Scientific Research Applications
1,3-benzodioxol-5-yl(1-benzyl-1H-benzimidazol-2-yl)methanol 182,780 is primarily used in scientific research as an estrogen receptor antagonist. It has been shown to inhibit the growth of estrogen-dependent breast cancer cells and has been studied as a potential treatment for breast cancer.
properties
IUPAC Name |
1,3-benzodioxol-5-yl-(1-benzylbenzimidazol-2-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O3/c25-21(16-10-11-19-20(12-16)27-14-26-19)22-23-17-8-4-5-9-18(17)24(22)13-15-6-2-1-3-7-15/h1-12,21,25H,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMHQUMTVIMQXKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(C3=NC4=CC=CC=C4N3CC5=CC=CC=C5)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.